4-(3-Chloro-5-methylphenyl)-2-formylphenol, 95%

• IUPAC Name: 5-(3-chloro-5-methylphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C14H11ClO2/c1-9-4-11(7-13(15)5-9)10-2-3-14(17)12(6-10)8-16/h2-8,17H,1H3
• InChI Key: BXXRQMFADJHWQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)C2=CC(=C(C=C2)O)C=O
• Molecular Formula: C14H11ClO2
• DSSTOX Substance ID: DTXSID40685193
• Molecular Weight: 246.69 g/mol
• CAS RN: 1261919-22-5

Description

4-(3-Chloro-5-methylphenyl)-2-formylphenol, 95% (4-CMPF-95) is a synthetic compound that has a wide range of applications in scientific research. It is also known as 4-formyl-3-chloro-5-methylphenol and is a white crystalline powder with a melting point of 97-99°C. 4-CMPF-95 is widely used in biochemical and physiological studies due to its ability to act as an inhibitor of several enzymes.

Mechanism of Action

4-CMPF-95 acts as an inhibitor of several enzymes, including cyclooxygenase (COX), lipoxygenase (LOX), and phospholipase A2 (PLA2). It works by binding to the active site of the enzyme, which prevents the enzyme from catalyzing the reaction. This leads to a decrease in the amount of the enzyme's product and thus, a decrease in the biochemical or physiological process that the enzyme is involved in.
Biochemical and Physiological Effects
4-CMPF-95 has been used to study the effects of enzyme inhibition on a variety of biochemical and physiological processes. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, as well as to reduce inflammation and pain in animal models. 4-CMPF-95 has also been shown to inhibit the activity of several enzymes involved in the metabolism of fatty acids, which can lead to an increase in the levels of fatty acids in the body.

Advantages and Limitations for Lab Experiments

The use of 4-CMPF-95 in laboratory experiments has several advantages. It is a relatively inexpensive compound that is readily available and can be easily synthesized. Additionally, it is a potent inhibitor of several enzymes, making it a useful tool for studying the effects of enzyme inhibition on biochemical and physiological processes. However, there are some limitations to its use in laboratory experiments. For example, it is not very stable and can degrade over time, making it difficult to store for long periods of time.

Future Directions

There are several potential future directions for the use of 4-CMPF-95 in scientific research. One potential direction is to explore its use as a therapeutic agent for the treatment of various diseases, such as cancer and inflammation. Additionally, further research could be conducted to investigate the effects of 4-CMPF-95 on other enzymes and biochemical pathways that are involved in various physiological processes. Finally, further research could be conducted to develop more stable derivatives of 4-CMPF-95 that can be used for long-term storage.

Synthesis Methods

4-CMPF-95 is typically synthesized through a two-step process. The first step involves the reaction of 3-chloro-5-methylphenol with formaldehyde in the presence of a base catalyst, such as sodium hydroxide. The second step involves the reaction of the resulting 4-formyl-3-chloro-5-methylphenol with an acid, such as hydrochloric acid, to produce 4-CMPF-95.

Scientific Research Applications

4-CMPF-95 is widely used in scientific research due to its ability to act as an inhibitor of several enzymes. It has been used to study the effects of enzyme inhibition on a variety of biochemical and physiological processes, such as cell proliferation, apoptosis, and inflammation. 4-CMPF-95 has also been used as a tool to study the structure and function of proteins and enzymes.